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Compound of Interest

Compound Name: PNAS

cat. No.: B1193402

PNAS5 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of PNAS5, a novel
glycosylated Angiotensin-(1-7) Mas receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is PNA5 and what makes it more stable than native Angiotensin-(1-7)?

Al: PNAS is a modified version of Angiotensin-(1-7) where the seventh amino acid, proline, is
replaced with a glycosylated serine, and the C-terminus is amidated.[1][2] This glycosylation
provides a shield against enzymatic degradation, significantly increasing its stability and
bioavailability compared to the native peptide.[2][3]

Q2: What are the recommended storage conditions for PNA5?

A2: While specific supplier recommendations should always be followed, general guidance for
peptide storage can be applied. For long-term storage, lyophilized PNAS5 powder should be
stored at -20°C or -80°C. For short-term storage of solutions, refrigeration is recommended.
For example, dosing formulations of PNA5 have been shown to be stable for up to 9 days
when refrigerated.[1] Plasma samples containing PNAS5 for analysis have been stored at -80°C.

[4]

Q3: How should | reconstitute lyophilized PNA5?
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A3: PNAS for in vivo studies has been successfully dissolved in 0.9% sodium chloride (saline)
for injection.[1] For cell culture experiments, use a sterile, appropriate buffer such as PBS. To
ensure complete dissolution, gently vortex the vial.

Q4: What is the stability of PNA5 in solution?

A4: PNAS solutions exhibit good stability under common laboratory conditions. Dosing
formulations at concentrations of 0.1 mg/mL and 10 mg/mL in saline are stable for at least 24
hours at room temperature and for 9 days under refrigerated conditions.[1] In vitro studies have
shown that after 20 minutes, nearly 90% of PNAS5 remains intact, compared to less than 7% of
the native Ang-(1-7).[2]

Troubleshooting Guides

Q5: I am observing lower than expected efficacy in my in vivo experiments. Could this be
related to PNAS5 stability?

A5: This is possible. Ensure that your PNA5 solutions are being prepared fresh and stored
correctly. If you are storing solutions, adhere to the recommended stability timelines. For
instance, if you are using a saline-based solution, it should be used within 24 hours if kept at
room temperature or within 9 days if refrigerated.[1] For longer-term studies, consider using an
extended-release formulation if available, or prepare fresh solutions for each administration.[4]

Q6: My in vitro results are inconsistent. How can | ensure my PNAS is active?
A6: Inconsistent results could stem from several factors, including PNA5 degradation.
o Preparation: Prepare fresh solutions for your experiments whenever possible.

o Storage: If you must store stock solutions, aliquot them to avoid repeated freeze-thaw
cycles, which can degrade peptides.

» Handling: When thawing an aliquot, do so quickly and keep it on ice until use.

 Validation: If you continue to see inconsistencies, consider performing a quality control check
on a new batch of PNAS or validating the activity of your current batch with a simple,
established assay.
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Q7: I am concerned about the degradation products of PNA5. Are they toxic?

A7: The degradation of PNA5 begins with the removal of the sugar moiety, followed by
cleavage at several peptide sites.[5] Studies have shown no evidence that the glycosylation
leads to harmful degradation products. The resulting fragments are similar to those produced
by the natural degradation of endogenous Ang-(1-7).[5]

Data on PNAS Stability

The stability of PNA5 has been assessed in various conditions, highlighting its improvement
over the native Angiotensin-(1-7) peptide.

Table 1: Stability of PNA5 Dosing Formulations in 0.9% Saline

. Storage . . .
Concentration Duration Stability Confirmed
Temperature
0.1 mg/mL Room Temperature 24 hours Yes[1]
10 mg/mL Room Temperature 24 hours Yes[1]
0.1 mg/mL Refrigerated 9 days Yes[1]
10 mg/mL Refrigerated 9 days Yes[1]

Table 2: In Vitro Degradation of PNAS vs. Angiotensin-(1-7)

Peptide Time Percent Remaining
PNA5 20 minutes 89.6% + 7.9%][2]
Angiotensin-(1-7) 20 minutes 6.6% * 7.9%][2]

Key Experimental Protocols

Protocol 1: In Vitro Degradation Assay

This protocol is based on the methodology used to compare the in vitro degradation of PNA5
and Ang-(1-7).[2]
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Obijective: To determine the in vitro half-life of PNA5 compared to a control peptide.

Materials:

PNAS5

Angiotensin-(1-7) (as control)

Appropriate buffer (e.g., plasma or serum from the species of interest)

Incubator at 37°C

LC-MS/MS system for peptide quantification

Methodology:

Prepare stock solutions of PNA5 and Ang-(1-7) in a suitable solvent.

Spike the peptides into the plasma or serum at a known final concentration.

Incubate the samples at 37°C.

At various time points (e.g., 0, 5, 10, 20, 30, 60 minutes), take aliquots of the samples.

Immediately stop the enzymatic degradation in the aliquots by adding a quenching solution
(e.g., acetonitrile with formic acid).

Process the samples for analysis (e.g., protein precipitation, centrifugation).

Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining
amount of intact peptide at each time point.

Calculate the percentage of peptide remaining at each time point relative to the 0-minute
time point.

Plot the percentage of remaining peptide against time and fit the data to an exponential
decay curve to determine the half-life (t¥2).
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Caption: PNA5 degradation starts with the removal of the sugar moiety.[5]
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Caption: General workflow for a PNAS5 in vivo study.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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